Cas no 1197593-36-4 (2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile)

• Product Name: 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile
• CAS No: 1197593-36-4
• MF: C₁₂H₉F₂N₃O₂
• MW: 265.215569257736
• CID: 6263491
• PubChem ID: 45825044
• Update Time: 2025-11-05

2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile
• 1197593-36-4
• AKOS034315672
• Z428717636
• 2-[4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetonitrile
• EN300-26680856

• Inchi： 1S/C12H9F2N3O2/c1-12(9-7(13)3-2-4-8(9)14)10(18)17(6-5-15)11(19)16-12/h2-4H,6H2,1H3,(H,16,19)
• InChI Key： PSESENIQSOEPKE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C)C(N(CC#N)C(N1)=O)=O)F

Computed Properties

• Exact Mass: 265.06628286g/mol
• Monoisotopic Mass: 265.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile

Comprehensive Overview of 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1197593-36-4)

2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1197593-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazolidine derivatives, which are known for their diverse biological activities. The presence of the difluorophenyl and acetonitrile moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and material science.

The molecular formula of 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile is C₁₂H₉F₂N₃O₂, with a molecular weight of 265.22 g/mol. Its unique structural features, including the dioxoimidazolidin ring and the acetonitrile group, contribute to its reactivity and potential utility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents.

One of the key areas of interest for 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile is its potential application in pharmaceutical development. The compound's structural similarity to known enzyme inhibitors and receptor modulators has led to investigations into its efficacy in treating various diseases. For instance, its imidazolidine core is a common motif in drugs targeting inflammatory pathways and metabolic disorders. Recent studies have explored its use in the design of novel antidiabetic and anticancer agents, aligning with the growing demand for innovative therapeutics.

In addition to its pharmaceutical potential, 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile has also found applications in agrochemical research. The difluorophenyl group is a common feature in many pesticides and herbicides, suggesting that this compound could serve as a precursor for developing new crop protection agents. With the increasing focus on sustainable agriculture and eco-friendly pest control, researchers are keen to explore its role in creating safer and more effective agrochemicals.

The synthesis of 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile typically involves multi-step organic reactions, including cyclization and nitrile formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. The compound's stability under various conditions is also a subject of study, as it influences its suitability for large-scale production and storage.

From a commercial perspective, the demand for 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile is expected to rise, driven by its versatility in drug discovery and agrochemical innovation. Suppliers and manufacturers are increasingly offering this compound in both research and bulk quantities, catering to the needs of academic institutions and industrial laboratories. Its CAS No. 1197593-36-4 serves as a unique identifier, facilitating easy procurement and regulatory compliance.

In conclusion, 2-4-(2,6-difluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1197593-36-4) represents a valuable compound in modern chemistry, with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a subject of ongoing research, aligning with global trends in healthcare innovation and sustainable agriculture. As scientific understanding of this compound deepens, its role in addressing some of the world's most pressing challenges is likely to expand.